Cas no 1375754-08-7 (2-Bromo-4-(bromomethyl)pyrimidine)

2-Bromo-4-(bromomethyl)pyrimidine is a versatile brominated pyrimidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its reactive bromine substituents at the 2- and 4-positions enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a precursor for active pharmaceutical ingredients (APIs). Its high purity and stability under controlled conditions ensure reliable performance in synthetic applications. Researchers favor this compound for its efficiency in introducing pyrimidine motifs into target molecules, supporting advancements in medicinal chemistry and material science. Proper handling and storage are recommended due to its reactivity.

2-Bromo-4-(bromomethyl)pyrimidine structure

1375754-08-7 structure

Product Name:2-Bromo-4-(bromomethyl)pyrimidine

CAS No:1375754-08-7

MF:C₅H₄Br₂N₂

MW:251.906659126282

MDL:MFCD23162514

CID:4826661

Update Time:2025-06-08

2-Bromo-4-(bromomethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-4-(bromomethyl)pyrimidine
- Pyrimidine, 2-bromo-4-(bromomethyl)-
- 2-Bromo-4-(bromomethyl)pyrimidine
- MDL： MFCD23162514
- Inchi： 1S/C5H4Br2N2/c6-3-4-1-2-8-5(7)9-4/h1-2H,3H2
- InChI Key： YNSHBNUIRMCLES-UHFFFAOYSA-N
- SMILES： BrCC1C=CN=C(N=1)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 89
XLogP3: 1.8
Topological Polar Surface Area: 25.8

2-Bromo-4-(bromomethyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A039001710-250mg	2-Bromo-4-(bromomethyl)pyrimidine	1375754-08-7	98%	250mg	$857.76	2022-04-02
Alichem	A039001710-500mg	2-Bromo-4-(bromomethyl)pyrimidine	1375754-08-7	98%	500mg	$1,224.40	2022-04-02
Alichem	A039001710-1g	2-Bromo-4-(bromomethyl)pyrimidine	1375754-08-7	98%	1g	$2,206.43	2022-04-02
eNovation Chemicals LLC	Y1110783-1g	2-Bromo-4-(bromomethyl)pyrimidine	1375754-08-7	95%	1g	$685	2024-05-25
eNovation Chemicals LLC	Y1110783-1g	2-Bromo-4-(bromomethyl)pyrimidine	1375754-08-7	95%	1g	$685	2025-02-19
eNovation Chemicals LLC	Y1110783-1g	2-Bromo-4-(bromomethyl)pyrimidine	1375754-08-7	95%	1g	$685	2025-02-28

2-Bromo-4-(bromomethyl)pyrimidine Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Additional information on 2-Bromo-4-(bromomethyl)pyrimidine

2-Bromo-4-(bromomethyl)pyrimidine (CAS No. 1375754-08-7)

The compound 2-Bromo-4-(bromomethyl)pyrimidine (CAS No. 1375754-08-7) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The presence of bromine substituents at positions 2 and 4, with one of them being a bromomethyl group, imparts unique electronic and structural properties to the molecule.

Recent studies have highlighted the importance of heterocyclic compounds like 2-Bromo-4-(bromomethyl)pyrimidine in drug discovery and development. The pyrimidine ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable scaffold in medicinal chemistry. The bromine substituents further enhance the compound's reactivity and selectivity, which are critical for designing potent drug candidates.

In terms of synthesis, 2-Bromo-4-(bromomethyl)pyrimidine can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to improve the efficiency and yield of these reactions. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high purity and efficiency.

The applications of 2-Bromo-4-(bromomethyl)pyrimidine extend beyond pharmaceuticals. It has been investigated for its potential in materials science, particularly in the development of advanced polymers and optoelectronic materials. The bromine substituents can act as electron-withdrawing groups, influencing the electronic properties of the material and enhancing its performance in devices such as light-emitting diodes (LEDs) and solar cells.

From an environmental perspective, understanding the degradation pathways of 2-Bromo-4-(bromomethyl)pyrimidine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of less hazardous byproducts. These findings are essential for developing sustainable synthesis methods and waste management strategies.

In conclusion, 2-Bromo-4-(bromomethyl)pyrimidine (CAS No. 1375754-08-7) is a versatile compound with promising applications in multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it a valuable addition to both academic research and industrial development.